N-(3-bromophenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide

• IUPAC Name: N-(3-bromophenyl)-2-(8-morpholin-4-yl-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2-yl)acetamide
• InChI: InChI=1S/C17H17BrN6O3/c18-12-2-1-3-13(10-12)20-14(25)11-24-17(26)23-5-4-19-15(16(23)21-24)22-6-8-27-9-7-22/h1-5,10H,6-9,11H2,(H,20,25)
• InChI Key: ASVHMZXCVOJGNT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC=CN3C2=NN(C3=O)CC(=O)NC4=CC(=CC=C4)Br
• Molecular Formula: C17H17BrN6O3
• Molecular Weight: 433.3 g/mol

Description

N-(3-bromophenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C17H17BrN6O3 and its molecular weight is 433.266. The purity is usually 95%.
BenchChem offers high-quality N-(3-bromophenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-bromophenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Researchers have developed various methods for synthesizing and characterizing heterocyclic compounds that share structural similarities with N-(3-bromophenyl)-2-(8-morpholino-3-oxo-[1,2,4]triazolo[4,3-a]pyrazin-2(3H)-yl)acetamide. For instance, studies detail the creation of coordination complexes and pyrazole-acetamide derivatives, highlighting the importance of hydrogen bonding in the self-assembly processes and the antioxidant activity of these complexes (Chkirate et al., 2019). Another research avenue involves the facile synthesis of pyrazolopyrazinoselenolotriazolopyrimidines, demonstrating a methodology based on condensation reactions and showcasing their antimicrobial properties (Abd ul‐Malik et al., 2021).

Antimicrobial and Anticancer Activities

Several studies focus on the antimicrobial and anticancer activities of newly synthesized heterocyclic compounds. For example, compounds incorporating antipyrine-based heterocycles have been investigated for their potential anticancer and antimicrobial effects, underscoring the therapeutic potential of these molecules (Riyadh et al., 2013). Similarly, the synthesis of pyrazole, fused pyrazolo[3,4-d]-pyrimidine, and pyrazolo[4,3-e][1,2,4]-triazolo[1,5-c]pyrimidine derivatives has been carried out, with studies evaluating their antimicrobial activity (Abunada et al., 2008).

Neuroprotective and Insecticidal Effects

Research has also delved into the neuroprotective effects of novel pyrano[3,2-c]chromene derivatives bearing morpholine/phenylpiperazine moieties, evaluated against enzymes implicated in neurodegenerative diseases (Sameem et al., 2017). Furthermore, the synthesis and insecticidal assessment of heterocycles incorporating a thiadiazole moiety against agricultural pests highlight the application of these compounds in pest management (Fadda et al., 2017).